Phenyl[4-phenyl-8-(trifluoromethyl)quinolin-3-yl]methanone

• CAS No.: 854765-40-5
• Molecular Formula: C23H14F3NO
• Molecular Weight: 377.4 g/mol
• IUPAC Name: phenyl-[4-phenyl-8-(trifluoromethyl)quinolin-3-yl]methanone
• InChI: InChI=1S/C23H14F3NO/c24-23(25,26)19-13-7-12-17-20(15-8-3-1-4-9-15)18(14-27-21(17)19)22(28)16-10-5-2-6-11-16/h1-14H
• InChI Key: VLCMRTMCMQJSKM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C3C=CC=C(C3=NC=C2C(=O)C4=CC=CC=C4)C(F)(F)F

Description

Phenyl[4-phenyl-8-(trifluoromethyl)quinolin-3-yl]methanone is a useful research compound. Its molecular formula is C23H14F3NO and its molecular weight is 377.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

[4-Chloro-8-(trifluoromethyl)quinolin-3-yl](phenyl)methanone (compound of formula (VII)), 0.050 g, 0.15 mmol) was taken into toluene/EtOH (3 mL/0.5 mL). Then phenylboronic acid (0.30 mmol) was added followed by 2 M Na2CO3 (0.25 mL, 0.5 mmol) and finally Pd(PPh3)4 (0.009 g, 0.0075 mmol). The reaction was heated at 90° C. for 4 hours. The solvent was removed and the resulting material was purified via column chromatography using 5% ethyl acetate in hexane to elute out 0.043 g of the title compound: MS (ESI) m/z 378 ([M+H]+); Anal. Calcd for C23H14F3NO: C, 73.21; H, 3.74; N, 3.71. Found: C, 72.16; H, 3.77; N, 3.69.